Cas no 61748-89-8 (Pentanoic acid, 3-methyl-2-oxo-, (R)-)

Pentanoic acid, 3-methyl-2-oxo-, (R)- structure
61748-89-8 structure
Product Name:Pentanoic acid, 3-methyl-2-oxo-, (R)-
CAS No:61748-89-8
MF:C6H10O3
MW:130.141802310944
CID:467579
PubChem ID:440877
Update Time:2025-04-19

Pentanoic acid, 3-methyl-2-oxo-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-methyl-2-oxo-, (R)-
    • (R)-3-Methyl-2-oxopentanoic acid
    • D-2-Keto-3-methylvalerate
    • LMFA01020280
    • (R)-3-methyl-2-oxovaleric acid
    • 2N24YSA6YZ
    • (R)-2-Oxo-3-methylpentanoic acid
    • AKOS006375900
    • SCHEMBL3860250
    • 61748-89-8
    • (R)-2-Oxo-3-methylpentanoate
    • Pentanoic acid, 3-methyl-2-oxo-, (3R)-
    • (3R)-2-oxoisoleucine
    • C06008
    • (3R)-3-Methyl-2-oxopentanoic acid
    • 3-Methyl-2-oxo-pentanoic acid, (+)-
    • CHEBI:28379
    • (r)-2-oxo-3-methylvaleric acid
    • (R)-OMV
    • UNII-2N24YSA6YZ
    • (+)-3-methyl-2-oxo-pentanoic acid
    • 2oxo-3R-methyl-pentanoic acid
    • Q27103666
    • (3R)-2-oxo-3-methyl-n-valeric acid
    • Inchi: 1S/C6H10O3/c1-3-4(2)5(7)6(8)9/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
    • InChI Key: JVQYSWDUAOAHFM-SCSAIBSYSA-N
    • SMILES: O=C(C(=O)O)[C@H](C)CC

Computed Properties

  • Exact Mass: 130.063
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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